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Cat. No.: B147498
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Introduction

Tricyclodecanedimethanol (TMCD), also known as TCDDM, is a rigid, cycloaliphatic diol
monomer that significantly enhances the performance of various polymers, including
polyesters, polycarbonates, and polyurethanes. Its unique, bulky structure imparts exceptional
thermal stability, hydrolytic resistance, and, most notably, superior mechanical properties.[1][2]
The incorporation of TMCD into a polymer backbone can lead to increased tensile strength,
impact resistance, hardness, and weatherability, making these materials highly suitable for
demanding applications ranging from high-performance coatings to advanced biomedical
devices.[3][4] This document provides a guide to the key mechanical properties of TMCD-
based polymers and the standard protocols for their assessment.

Key Mechanical Properties of TMCD-Based
Polymers

The rigid tricyclodecane structure of TMCD is instrumental in developing polymers with high-
temperature resistance and low shrinkage. When co-polymerized, it can drastically improve the
mechanical performance of materials. For instance, copolyesters containing TMCD have
shown exceptional impact strength, in some cases exceeding that of bisphenol A (BPA)
polycarbonate, a benchmark for high-impact plastics.[2][5]
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Below is a summary of representative mechanical properties for various TMCD-containing

polymers, compiled from literature. These values serve as a general reference, as specific

properties are highly dependent on the polymer type, TMCD concentration, and processing
conditions.

Table 1: Representative Mechanical Properties of TMCD-Based Polymers

Standard Test

Propert Polymer System Value
A e i Method
] Isosorbide/TMCD
Tensile Strength 58.8 - 68.7 MPa ASTM D638[6][71[8]1[9]
Copolyester
TMCD-modified PCTT  =100% higher than
Young's Modulus ] ASTM D638[6][7]1[8][9]
(Printed) PETG
TMCD/PDO ASTM D256[10][11]
Notched Izod Impact 841 -1070 J/m
Copolyester [12][13][14]
Varies based on Typically high due to ASTM D790[15][16]
Flexural Modulus ) oo
formulation rigidity [17][18][19]
Varies based on ] ASTM D2240[20][21]
Shore D Hardness ) Generally high
formulation [22][23][24]

Note: PCTT (Poly(1,4-cyclohexylenedimethylene terephthalate)), PETG (Polyethylene
terephthalate glycol-modified), PDO (1,3-propanediol). Values are illustrative and sourced from
multiple studies.[2][5][25]

Experimental Workflow for Mechanical Assessment

A systematic approach is crucial for accurately characterizing the mechanical properties of
TMCD-based polymers. The typical workflow involves sample preparation followed by a series

of standardized tests.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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